Cas no 1805303-98-3 (6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805303-98-3
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926448
• Update Time: 2025-10-28

6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-4-2-1-3(6(9)10)5(11-4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： UJIZIWLSDJAEKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)F)C(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Application of 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805303-98-3) in Chemical Biology and Pharmaceutical Research

6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805303-98-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing pyridine-based scaffolds, which are prevalent in many FDA-approved drugs and agrochemical agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent kinase inhibitors. Researchers utilized 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid to develop a series of pyridine-2-carboxamide derivatives showing remarkable selectivity for JAK3 kinase, with IC50 values in the low nanomolar range. The difluoromethyl group at the 3-position was found to significantly enhance metabolic stability compared to non-fluorinated analogs, addressing a common limitation in kinase inhibitor development.

In agrochemical research, a recent patent application (WO2023057345) disclosed novel fungicidal compositions incorporating derivatives of 1805303-98-3. The compound's unique electronic properties, conferred by the chloro and difluoromethyl substituents, were shown to enhance binding to fungal cytochrome P450 enzymes, leading to improved antifungal activity against Botrytis cinerea and Fusarium graminearum. Field trials demonstrated 85-92% disease control at application rates significantly lower than commercial standards.

Structural optimization studies have revealed interesting structure-activity relationships (SAR) for this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified the carboxylic acid moiety, demonstrating that conversion to amides or esters maintains biological activity while improving pharmacokinetic properties. The electron-withdrawing effects of the chloro and difluoromethyl groups were shown to facilitate nucleophilic aromatic substitution at the 2-position, enabling diverse derivatization strategies.

Recent advances in synthetic methodology have improved access to 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid. A 2024 Organic Process Research & Development publication described a continuous flow process achieving 92% yield with significantly reduced reaction times compared to batch methods. This development addresses previous scalability challenges and supports the compound's growing importance in industrial applications.

The compound's potential in CNS drug discovery was highlighted in a 2023 ACS Chemical Neuroscience study, where it served as a precursor for GABA_A receptor modulators. The difluoromethyl group was found to enhance blood-brain barrier penetration while the chloro substituent contributed to receptor binding affinity, yielding compounds with improved therapeutic indices for anxiety disorders.

Ongoing research is exploring the use of 1805303-98-3 in PROTAC (Proteolysis Targeting Chimera) development, leveraging its ability to form stable interactions with E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation of oncogenic proteins, suggesting potential applications in targeted cancer therapy.

In conclusion, 6-Chloro-3-(difluoromethyl)pyridine-2-carboxylic acid continues to demonstrate versatile applications across multiple research domains. Its unique structural features enable the development of compounds with enhanced biological activity and improved drug-like properties. Future research directions likely include further exploration of its role in targeted protein degradation and expansion of its utility in antimicrobial development, particularly against resistant strains.